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Compound of Interest

Compound Name: PAF C-18:1

Cat. No.: B10764914

Get Quote

The following provides essential safety and logistical information for the proper disposal of

Platelet-Activating Factor (PAF) C-18:1. This guidance is intended for researchers, scientists,

and drug development professionals to ensure safe handling and regulatory compliance in a

laboratory setting.

Chemical and Safety Data Overview
PAF C-18:1 is a bioactive phospholipid typically supplied as a solution in ethanol for research

purposes.[1] The primary considerations for its disposal are tied to its bioactive nature and the

flammability of the ethanol solvent.

Table 1: Physical and Chemical Properties of PAF C-18:1
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Property Value

Formal Name

7R-(acetyloxy)-4-hydroxy-N,N,N-trimethyl-
3,5,9-trioxa-4-phosphaheptacos-18Z-en-1-
aminium, 4-oxide inner salt

CAS Number 85966-90-1[1]

Molecular Formula C₂₈H₅₆NO₇P[1]

Molecular Weight 549.7 g/mol [1][2]

Formulation A solution in ethanol[1]

| Storage Temperature| -20°C[2] |

Table 2: Safety and Handling Information for PAF C-18:1 (in Ethanol)

Parameter Guideline

Primary Hazard
Flammable liquid (due to ethanol solvent)
[3]

Safe Handling

Avoid breathing vapors and prolonged or

repeated exposure. Keep away from ignition

sources and use precautionary measures

against static discharge.[3]

Personal Protection
See Section below for Personal Protective

Equipment (PPE) recommendations.

Disposal Recommendation

Must not be disposed of with household

garbage. Do not allow the product to reach the

sewage system. Disposal must be conducted

according to official regulations.[3]

| Protective Action Criteria (PAC) for Ethanol | PAC-1: 1,800 ppm; PAC-2: 3,300 ppm[3] |

Standard Operating Protocol for Disposal
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This protocol outlines the step-by-step procedure for the safe disposal of PAF C-18:1 waste,

including unused solutions and contaminated labware.

Step 1: Personal Protective Equipment (PPE)
Before handling the chemical waste, ensure you are wearing appropriate PPE.

Gloves: Nitrile or other chemically resistant gloves.

Eye Protection: ANSI-approved safety glasses or chemical splash goggles.

Body Protection: A standard laboratory coat. A flame-resistant coat is recommended when

handling larger quantities of flammable waste.[4]

Step 2: Waste Collection and Segregation
Proper segregation is critical to ensure safe disposal.

Designate a Waste Container: Use a dedicated, chemically compatible, and clearly labeled

hazardous waste container. The container must have a secure, tight-fitting lid to prevent the

release of flammable vapors.

Segregate Waste:

Liquid Waste: Collect all liquid waste containing PAF C-18:1, including unused stock

solutions and experimental residues, in your designated flammable liquid waste container.

Solid Waste: Dispose of contaminated solid waste (e.g., pipette tips, gloves, absorbent

pads) in a separate, clearly labeled solid hazardous waste container. Do not mix with

general laboratory trash.

Step 3: Labeling the Waste Container
Properly label the hazardous waste container immediately upon starting waste collection.

The label must include:

The words "Hazardous Waste".
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The full chemical name: "PAF C-18:1 in Ethanol".

The primary hazard(s): "Flammable Liquid".

The date on which waste was first added.

The name of the principal investigator or laboratory contact.

Step 4: Temporary Storage
Store the hazardous waste container safely pending pickup by a certified disposal service.

Location: Store the sealed container in a designated, well-ventilated hazardous waste

accumulation area, such as a flammable storage cabinet.[5]

Conditions: Keep the container away from sources of heat, sparks, or open flames.[3][6] Do

not store near incompatible materials, particularly strong oxidizing agents.[5]

Step 5: Final Disposal
Disposal must be handled by trained professionals in accordance with institutional and

governmental regulations.

Contact Authority: Arrange for waste pickup through your institution's Environmental Health &

Safety (EHS) or equivalent department.[5][7]

Regulatory Compliance: Do not pour PAF C-18:1 waste down the drain or dispose of it in

standard trash.[3][5] This is a violation of typical laboratory safety regulations and can harm

the environment.

Step 6: Spill Cleanup and Disposal
In the event of a spill, prioritize safety.

Alert Personnel: Immediately alert others in the area.

Assess the Spill:
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Small Spills (<1 L): If you are trained and it is safe to do so, clean the spill using a

chemical spill kit with a non-flammable absorbent.[6]

Large Spills (>1 L): Evacuate the area immediately. If there is a fire risk, activate the

nearest fire alarm. Contact your institution's emergency response team or EHS for

assistance.[7]

Dispose of Cleanup Materials: All materials used for spill cleanup (absorbent pads,

contaminated PPE) must be collected, bagged, and disposed of as hazardous waste.[6][8]

Disposal Process Workflow
The following diagram illustrates the logical steps for the proper disposal of PAF C-18:1 waste.
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Caption: Workflow for the safe disposal of PAF C-18:1 laboratory waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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